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CAS No.: 55271-22-2
Cat. No.: B1657035
Get Quote
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This technical guide provides a comprehensive analysis of the spectroscopic signature of 3-
Azido-4-methylpyridine, a heterocyclic compound of interest in medicinal chemistry and
materials science. For professionals in drug development and chemical research, a thorough
understanding of a molecule's spectroscopic properties is paramount for structural elucidation,
purity assessment, and reaction monitoring. This document offers an in-depth examination of
the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)
data for 3-Azido-4-methylpyridine. The protocols and interpretations presented herein are
grounded in established spectroscopic principles and data from analogous structures, providing
a robust framework for the characterization of this and similar molecules.

Molecular Structure and Spectroscopic Overview

3-Azido-4-methylpyridine is a substituted pyridine ring, a common scaffold in
pharmacologically active compounds. The introduction of an azido group at the 3-position and
a methyl group at the 4-position creates a unique electronic environment that is reflected in its
spectroscopic data.
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Caption: Molecular structure of 3-Azido-4-methylpyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic
molecules. For 3-Azido-4-methylpyridine, both *H and 13C NMR will provide critical
information about the electronic environment of the protons and carbons in the molecule.

Predicted *H NMR Spectral Data

The *H NMR spectrum is expected to show distinct signals for the aromatic protons and the
methyl group protons. The chemical shifts are influenced by the electron-withdrawing nature of
the azido group and the pyridine nitrogen, and the electron-donating effect of the methyl group.

Predicted Chemical Predicted

Proton Assignment Shift (5, ppm) Multiplicity Integration
H-2 8.2-84 Singlet (s) 1H
H-5 72-74 Doublet (d) 1H
H-6 8.3-85 Doublet (d) 1H
-CHs 23-25 Singlet (s) 3H

Predicted *C NMR Spectral Data

The 13C NMR spectrum will reveal the chemical environment of each carbon atom in the
molecule. The predicted chemical shifts are based on data from analogous substituted
pyridines.[1]
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Carbon Assignment Predicted Chemical Shift (8, ppm)
C-2 ~148

C-3 ~130

C-4 ~145

C-5 ~125

C-6 ~150

-CHs ~18

Experimental Protocol for NMR Data Acquisition

A standardized protocol for acquiring high-quality NMR spectra is crucial for accurate structural
interpretation.

1. Sample Preparation:

e Solvent Selection: Choose a deuterated solvent that ensures complete dissolution of the
sample. Deuterated chloroform (CDCIs) or dimethyl sulfoxide-de (DMSO-ds) are suitable
choices.

» Concentration: Prepare a solution with a concentration of 5-20 mg of 3-Azido-4-
methylpyridine in approximately 0.6-0.7 mL of the chosen deuterated solvent.

 Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for
chemical shift referencing (0.00 ppm).

2. 'H NMR Spectroscopy Parameters:

e Spectrometer Frequency: Data should be acquired on a 300 MHz or higher field
spectrometer.

e Acquisition Parameters:

o Spectral Width: ~16 ppm
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o Number of Scans: 16-64 scans to achieve a good signal-to-noise ratio.
o Relaxation Delay: 1-5 seconds.
3. 13C NMR Spectroscopy Parameters:

e Spectrometer Frequency: Acquired on the same instrument, typically at 75 MHz for a 300
MHz spectrometer.

e Acquisition Parameters:
o Proton Decoupling: Employed to simplify the spectrum.
o Spectral Width: ~200-220 ppm.

o Number of Scans: A larger number of scans (e.g., 1024 or more) is generally required due
to the lower natural abundance of 13C.

Caption: A typical workflow for NMR spectroscopic analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying functional groups within a molecule. For 3-
Azido-4-methylpyridine, the characteristic vibrations of the azido group and the substituted
pyridine ring will be the most prominent features.

Expected IR Absorption Bands

The IR spectrum will be dominated by a strong absorption band corresponding to the
asymmetric stretching vibration of the azido group.
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Expected Absorption

Functional Group Intensity

Range (cm™?)

Azide (Ns) asymmetric stretch 2100 - 2160 Strong, Sharp
Aromatic C-H stretch 3000 - 3100 Medium

Aromatic C=C and C=N stretch 1400 - 1600 Medium to Strong
C-H bend (methyl) 1375 - 1450 Medium

The asymmetric stretching vibration of the azido group is a particularly useful diagnostic tool

due to its high intensity and characteristic position in a relatively uncongested region of the IR

spectrum.[2][3]

Experimental Protocol for IR Data Acquisition

1.

Sample Preparation:

KBr Pellet Method: A small amount of the solid sample (1-2 mg) is finely ground with dry
potassium bromide (KBr) (100-200 mg). The mixture is then compressed under high
pressure to form a transparent pellet.

Thin Film Method: If the sample is a low-melting solid or an oil, a thin film can be prepared
between two salt plates (e.g., NaCl or KBr).

. Data Acquisition:

Spectrometer: A Fourier-Transform Infrared (FTIR) spectrometer is used.

Background Spectrum: A background spectrum of the KBr pellet or empty salt plates is
recorded and automatically subtracted from the sample spectrum.

Spectral Range: The spectrum is typically scanned from 4000 to 400 cm~1.

Number of Scans: 16 to 32 scans are usually co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which is invaluable for confirming its identity.

Expected Mass Spectrum Data

The molecular formula of 3-Azido-4-methylpyridine is CeHsN4, with @ monoisotopic mass of
134.0592 g/mol .

lon Expected m/z Interpretation

M]* 134 Molecular lon

M]

M - N2]* 106 Loss of a nitrogen molecule
[ g

[M - N3]* 92 Loss of the azido radical
[CsHaN]* 78 Pyridine fragment

The fragmentation pattern is expected to be dominated by the loss of a neutral nitrogen

molecule (N2) from the azido group, a characteristic fragmentation for aryl azides.

Experimental Protocol for MS Data Acquisition

1.

lonization Method:

Electron lonization (El): A common technique that provides detailed fragmentation patterns.

Electrospray lonization (ESI): A softer ionization technique that is useful for confirming the
molecular weight with minimal fragmentation.

. Mass Analyzer:

A variety of mass analyzers can be used, including quadrupole, time-of-flight (TOF), or ion
trap instruments.

. Data Acquisition:

The sample is introduced into the mass spectrometer, typically after separation by gas
chromatography (GC-MS) or liquid chromatography (LC-MS).
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e The mass spectrum is recorded over a suitable m/z range (e.g., 50-200 amu).

[CeHsN2]*
m/z = 106

[CeHsN]*
m/z = 92

Click to download full resolution via product page

[CeHeNa]*
m/z = 134

Caption: Expected primary fragmentation pathways for 3-Azido-4-methylpyridine in mass
spectrometry.

Conclusion

The spectroscopic characterization of 3-Azido-4-methylpyridine relies on a synergistic
application of NMR, IR, and MS techniques. The predicted *H and 3C NMR spectra provide a
detailed map of the carbon-hydrogen framework. The distinctive strong absorption of the azido
group in the IR spectrum serves as a key functional group identifier. Finally, mass spectrometry
confirms the molecular weight and provides insight into the molecule's stability and
fragmentation patterns. The experimental protocols and expected data presented in this guide
offer a comprehensive framework for researchers to confidently identify and characterize 3-
Azido-4-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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